(2E)-2-(1,3-benzoxazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(4-propan-2-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H16N2O/c1-13(2)15-9-7-14(8-10-15)11-16(12-20)19-21-17-5-3-4-6-18(17)22-19/h3-11,13H,1-2H3/b16-11+
• InChI Key: PZIRETIYVDKXFF-LFIBNONCSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3O2
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3O2
• Molecular Formula: C19H16N2O
• Molecular Weight: 288.3 g/mol

Description

(2E)-2-(1,3-benzoxazol-2-yl)-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile, also known as BPN-15606, is a small molecule drug that has been recently developed for the treatment of cognitive disorders such as Alzheimer's disease. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis and Structural Studies

• The compounds (2E)-1-(4-2,4-Dichlorophenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one and (2E)-1-(4-Fluorophenyl)-3-[4-(propan-2-yl) phenyl]prop-2-en-1-one were synthesized using a base catalyzed Claisen-Schmidt condensation reaction. These compounds, related to the (2E)-2-(1,3-benzoxazol-2-yl) derivative, were characterized by FT-IR, elemental analysis, and X-ray diffraction, revealing specific dihedral angles and intramolecular hydrogen bonds (Salian et al., 2018).

Gas-Phase Thermolysis Studies

• Gas-phase thermolysis of benzotriazole derivatives, including compounds similar to the (2E)-2-(1,3-benzoxazol-2-yl) derivative, demonstrated the formation of aniline and indoles upon complete pyrolysis. Kinetic studies provided insights into the thermal elimination reactions of these compounds (Dib et al., 2004).

Application in Heterocyclic Synthesis

• The synthesis of heterocyclic compounds containing the benzoxazole moiety, related to the structure of (2E)-2-(1,3-benzoxazol-2-yl), indicates potential biological activity. These compounds were characterized by elemental analysis and spectral data (Abdelhamid et al., 2008).

Antimicrobial Applications

• Novel 2-(5-(4-(1H-benzo[d][1,2,3]triazol-1-yl)phenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenols derivative, related to the (2E)-2-(1,3-benzoxazol-2-yl) compound, showed significant antimicrobial activity against various bacteria, highlighting the potential of similar compounds in antimicrobial research (Shaikh et al., 2014).

Photophysical and Antifungal Properties

• A series of fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives were synthesized. These compounds, similar to (2E)-2-(1,3-benzoxazol-2-yl), exhibited strong fluorescence and antifungal activity, suggesting potential applications in biological imaging and antifungal research (Phatangare et al., 2013).

Crystal Structure Analysis

• The crystal structures of various chalcone derivatives, including (2E)-1-(anthracen-9-yl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, were analyzed. These studies provide valuable insights into the molecular arrangements and intermolecular interactions in compounds related to (2E)-2-(1,3-benzoxazol-2-yl) (Girisha et al., 2016).